Cas no 361480-27-5 (6-chloro-2-5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline)

• Product Name: 6-chloro-2-5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• CAS No: 361480-27-5
• MF: C₂₉H₂₃ClN₄O₂S
• MW: 527.036524057388
• CID: 6525143
• Update Time: 2025-10-29

6-chloro-2-5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• Quinazoline, 6-chloro-2-[5-(2,3-dimethoxyphenyl)-4,5-dihydro-3-(2-thienyl)-1H-pyrazol-1-yl]-4-phenyl-

• Inchi： 1S/C29H23ClN4O2S/c1-35-25-11-6-10-20(28(25)36-2)24-17-23(26-12-7-15-37-26)33-34(24)29-31-22-14-13-19(30)16-21(22)27(32-29)18-8-4-3-5-9-18/h3-16,24H,17H2,1-2H3
• InChI Key： FWPBXQSLMFBHNE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C2=CC=CC(OC)=C2OC)CC(C2SC=CC=2)=N1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 690.7±65.0 °C(Predicted)
• pka: 4.09±0.59(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-chloro-2-5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline

Compound CAS No 361480-27-5: 6-Chloro-2-[5-(2,3-Dimethoxyphenyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-1-Yl]-4-Phenylquinazoline

The compound with CAS No 361480-27, named as 6-Chloro-[5-(2,3-Dimethoxyphenyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-1-Yl]-4-Phenylquinazoline, is a highly complex and structurally diverse organic molecule. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The molecule features a quinazoline core with multiple substituents, including a chloro group at position 6, a pyrazole ring at position 2, and a phenyl group at position 4. The pyrazole ring itself is substituted with a thiophene moiety at position 3 and a dimethoxyphenyl group at position 5.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The presence of electron-withdrawing groups like the chloro atom and electron-donating groups like the dimethoxyphenyl moiety suggests that this compound may exhibit interesting electronic properties. These properties could make it suitable for applications in optoelectronics or as a precursor for more advanced materials.

Recent studies have highlighted the potential of quinazoline derivatives in the field of medicinal chemistry. For instance, researchers have explored their anti-cancer properties by targeting specific kinases involved in cell proliferation and survival. The substitution pattern of this compound suggests that it may possess selectivity towards certain kinase targets due to its unique structural features. Additionally, the presence of the thiophene ring introduces potential for metal coordination or conjugation effects, which could enhance its bioavailability or pharmacokinetic properties.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory activity against several cancer cell lines. The dimethoxyphenyl group is known to contribute to lipophilicity and stability in biological systems, which are crucial factors for drug candidates. Furthermore, the pyrazole ring is a known scaffold for hydrogen bonding interactions, potentially enhancing its binding affinity to protein targets.

From a materials science perspective, the extended conjugation within the molecule could lead to interesting optical or electronic properties. Researchers have been exploring quinazoline derivatives as candidates for organic light-emitting diodes (OLEDs) and solar cells due to their ability to absorb and emit light across a wide spectrum. The incorporation of heterocyclic rings like pyrazole and thiophene further expands the scope of potential applications in these areas.

In conclusion, the compound with CAS No 361480-27-5, namely 6-Chloro-[5-(2,3-Dimethoxyphenyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-< strong >1-Yl]-4 strong >Phenylquinazoline strong > , represents an intriguing example of modern synthetic chemistry's capabilities. Its complex structure offers multiple avenues for exploration in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound may pave the way for novel therapeutic agents or advanced functional materials.